Cas no 5434-29-7 (3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid)

3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid Properties

Names and Identifiers

• 3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid
• 3,5-Dimethylpyrrole-2,4-dicarboxylic acid
• 2,4-Dimethyl-1H-pyrrole-3,5-dicarboxylic acid
• 3,5-Dimethyl-pyrrol-2,4-dicarbonsaeure
• 3,5-dimethyl-pyrrole-2,4-dicarboxylic acid
• 3,5-Dimethyl-2,4-pyrroledicarboxylic acid
• NSC15758
• Oprea1_664742
• STK373647
• SBB083436
• 7830AB
• R3881
• ST50884559
• D80015
• 434D297
• 1H-Pyrrole-2,4-dicarboxylicaci
• NSC-15758
• 1H-Pyrrole-2,4-dicarboxylic acid, 3,5-dimethyl-
• 5434-29-7
• SCHEMBL5513393
• 2-Benzothiazolamine, 4,5-dimethyl-
• AC-6179
• MFCD00826671
• FT-0684093
• O10924
• 3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylicacid
• DTXSID20280180
• AKOS001098671
• NSC 15758
• Z57986545
• SB63902
• AS-50104
• EN300-12033
• CS-0153630
• ALBB-016932
• AG-205/10987036
• +Expand

• MDL： MFCD00826671
• InChIKey： LGAFIBCWNKPENX-UHFFFAOYSA-N
• Inchi： 1S/C8H9NO4/c1-3-5(7(10)11)4(2)9-6(3)8(12)13/h9H,1-2H3,(H,10,11)(H,12,13)
• SMILES： O([H])C(C1=C(C([H])([H])[H])N([H])C(C(=O)O[H])=C1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 183.05300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 183.053
• Heavy Atom Count: 13
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 90.4

Experimental Properties

• LogP: 1.02790
• PSA: 90.39000
• Boiling Point: 456.8 °C at 760 mmHg
• Flash Point: 230.1 °C
• Density: 1.461

3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid Security Information

• HazardClass：IRRITANT

3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%